Cas no 524046-23-9 ((4-4-(Trifluoromethyl)phenylphenyl)sulfonylchloride)

Technical Introduction: (4-(4-(Trifluoromethyl)phenyl)phenyl)sulfonyl chloride is a specialized sulfonyl chloride derivative featuring a trifluoromethylphenyl substituent. This compound is valued for its reactivity as a sulfonylation reagent, enabling the introduction of the sulfonyl functional group into target molecules. The trifluoromethyl group enhances electron-withdrawing properties, influencing reactivity and stability in synthetic applications. It is particularly useful in pharmaceutical and agrochemical synthesis, where sulfonamide formation is critical. The aromatic structure ensures compatibility with various organic reactions, while the sulfonyl chloride moiety offers high selectivity in nucleophilic substitutions. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity. This reagent is suitable for researchers requiring precise functionalization in complex molecular architectures.
(4-4-(Trifluoromethyl)phenylphenyl)sulfonylchloride structure
524046-23-9 structure
Product Name:(4-4-(Trifluoromethyl)phenylphenyl)sulfonylchloride
CAS No:524046-23-9
MF:C13H8ClF3O2S
MW:320.714632034302
MDL:MFCD01631923
CID:68381
PubChem ID:3720102
Update Time:2025-10-17

(4-4-(Trifluoromethyl)phenylphenyl)sulfonylchloride Chemical and Physical Properties

Names and Identifiers

    • 4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-sulfonyl chloride
    • 4-[4-(Trifluoromethyl)phenyl]benzenesulfonyl chloride
    • (4-[4-(Trifluoromethyl)phenyl]phenyl)sulfonylchloride
    • 4PNS-Q07-0
    • 4'-TRIFLUOROMETHYLBIPHENYL-4-SULFONYL CHLORIDE
    • SCHEMBL3071920
    • AR2099
    • 4'-TRIFLUOROMETHYL-BIPHENYL-4-SULFONYL CHLORIDE
    • 4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-sulfonylchloride
    • DTXSID30395491
    • MFCD01631923
    • CS-0170938
    • FT-0757319
    • AKOS016014990
    • AS-45271
    • 524046-23-9
    • 4'-(trifluoromethyl)[1,1'-biphenyl]-4-sulfonyl chloride
    • A913238
    • 4'-(Trifluoromethyl)biphenyl-4-sulfonyl chloride
    • (4-4-(Trifluoromethyl)phenylphenyl)sulfonylchloride
    • MDL： MFCD01631923
    • Inchi： 1S/C13H8ClF3O2S/c14-20(18,19)12-7-3-10(4-8-12)9-1-5-11(6-2-9)13(15,16)17/h1-8H
    • InChI Key： ULTGKXKNKRJOHG-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1)C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 319.98900
  • Monoisotopic Mass: 319.9885628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 42.52000
  • LogP: 5.38070

(4-4-(Trifluoromethyl)phenylphenyl)sulfonylchloride Security Information

(4-4-(Trifluoromethyl)phenylphenyl)sulfonylchloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

(4-4-(Trifluoromethyl)phenylphenyl)sulfonylchloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119259-1g
4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-sulfonyl chloride
 524046-23-9 95%
1g
 $400.00 2023-09-01
AstaTech
AR2099-1/G
4-[4-(TRIFLUOROMETHYL)PHENYL]BENZENESULFONYL CHLORIDE
 524046-23-9 95%
1g
 $114 2023-09-16
AstaTech
AR2099-5/G
4-[4-(TRIFLUOROMETHYL)PHENYL]BENZENESULFONYL CHLORIDE
 524046-23-9 95%
5g
 $413 2023-09-16
AstaTech
AR2099-25/G
4-[4-(TRIFLUOROMETHYL)PHENYL]BENZENESULFONYL CHLORIDE
 524046-23-9 95%
25/G
 $1655 2022-06-01
TRC
T220155-500mg
(4-[4-(Trifluoromethyl)phenyl]phenyl)sulfonylchloride
 524046-23-9
500mg
 $ 390.00 2022-06-03
TRC
T220155-1000mg
(4-[4-(Trifluoromethyl)phenyl]phenyl)sulfonylchloride
 524046-23-9
1g
 $ 640.00 2022-06-03
TRC
T220155-2000mg
(4-[4-(Trifluoromethyl)phenyl]phenyl)sulfonylchloride
 524046-23-9
2g
 $ 1020.00 2022-06-03
abcr
AB307878-1 g
4-[4-(Trifluoromethyl)phenyl]benzenesulfonyl chloride, 95%; .
 524046-23-9 95%
1 g
 €461.10 2023-07-19
abcr
AB307878-5 g
4-[4-(Trifluoromethyl)phenyl]benzenesulfonyl chloride, 95%; .
 524046-23-9 95%
5g
 €835.50 2023-02-21
eNovation Chemicals LLC
Y1254728-1g
4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-sulfonyl chloride
 524046-23-9 95%
1g
 $520 2024-06-07

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